Cas no 120570-78-7 (1,3-Propanediol, 2-[(formyloxy)methyl]-2-methyl-, 1,3-diformate)

• Product Name: 1,3-Propanediol, 2-[(formyloxy)methyl]-2-methyl-, 1,3-diformate
• CAS No: 120570-78-7
• MF: C₈H₁₂O₆
• MW: 204.177283287048
• CID: 2890753
• PubChem ID: 14201287
• Update Time: 2025-04-21

1,3-Propanediol, 2-[(formyloxy)methyl]-2-methyl-, 1,3-diformate Chemical and Physical Properties

Names and Identifiers

• DTXSID901174233
• 120570-78-7
• SCHEMBL13001679
• 1,3-Propanediol, 2-[(formyloxy)methyl]-2-methyl-, 1,3-diformate

• Inchi： 1S/C8H12O6/c1-8(2-12-5-9,3-13-6-10)4-14-7-11/h5-7H,2-4H2,1H3
• InChI Key： UEEHMOSZNVJXJS-UHFFFAOYSA-N
• SMILES： O(C=O)CC(C)(COC=O)COC=O

Computed Properties

• Exact Mass: 204.06338810Da
• Monoisotopic Mass: 204.06338810Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.9Ų